Recent advances in Ni-materials/carbon nanocomposites for supercapacitor electrodes
Materials Advances Pub Date: 2023-11-07 DOI: 10.1039/D3MA00609C
Abstract
Recent advancements in Ni material-based supercapacitors have focused on their composites with carbon nanomaterials. These composites demonstrate improved electrical conductivity, enhanced surface area, and superior electrochemical performance by addressing critical issues related to cycling stability and low energy density. This review provides an overview of Ni material-based carbon nanocomposites including graphene (Ni/graphene), carbon nanotubes (Ni/CNTs), and activated carbon (Ni/AC) as potential electrodes for supercapacitors. The synergistic effects of Ni and carbon in nanocomposites on electrochemical properties such as capacitance, cycling stability, and specific capacitance are systematically outlined. The findings will serve as a valuable resource for understanding the structure–property–performance relationship of Ni-based composite materials for energy storage applications.
Recommended Literature
- [1] Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†
- [2] Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†
- [3] Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†
- [4] New aspects of infrared spectrometry
- [5] Quantification of glycoalkaloids in tomato plants by time-resolved fluorescence using a europium chelator entrapped in liposomes
- [6] The enzymatic synthesis of lactose caprate using Candida rugosa lipase immobilized into ZIF-8 and investigation of its anticancer applications against K562 leukemia and HeLa cancer cells†
- [7] Back matter
- [8] Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids
- [9] 3D hollow MXene (Ti3C2)/reduced graphene oxide hybrid nanospheres for high-performance Li-ion storage†
- [10] Dual-amplification colorimetric detection of bisphenol A based on catalytic hairpin assembly and DNAzyme-caused fragment self-assembly hybridization chain reaction†
Journal Name:Materials Advances
Research Products
-
CAS no.: 157730-74-0
-
CAS no.: 19542-54-2
-
CAS no.: 1718-53-2